Cas no 62568-82-5 (2-(2'-octenyl)succinic acid)

• Product Name: 2-(2'-octenyl)succinic acid
• CAS No: 62568-82-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 956875
• PubChem ID: 3080890
• Update Time: 2025-04-19

2-(2'-octenyl)succinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2'-octenyl)succinic acid
• Butanedioic acid, 2-(2-octen-1-yl)-
• 2-(2-Octen-1-yl)butanedioic acid
• 2-oct-2-enylbutanedioic acid
• 62568-82-5
• QWBQTFQCJMOSPK-UHFFFAOYSA-N
• SCHEMBL2296589
• DTXSID60886483

• Inchi： 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h6-7,10H,2-5,8-9H2,1H3,(H,13,14)(H,15,16)
• InChI Key： QWBQTFQCJMOSPK-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC=CCCCCC)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6